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Compound of Interest

Compound Name: 4-Benzofurazancarboxaldehyde

Cat. No.: B027963 Get Quote

Application Notes and Protocols for 4-
Benzofurazancarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
Benzofurazancarboxaldehyde (CAS No. 32863-32-4) in a laboratory setting. Adherence to

these protocols is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
4-Benzofurazancarboxaldehyde, also known as 4-Formylbenzofurazan, is a light brown solid

commonly used as a synthetic intermediate in the production of pharmaceuticals, such as

Isradipine[1]. A summary of its key quantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula C7H4N2O2 [1][2]

Molecular Weight 148.12 g/mol [1]

Melting Point 100-102 °C [1]

Boiling Point 277 °C [1]

Density 1.417 g/cm³ [1]

Flash Point 121 °C [1]

Hazard Identification and Safety Precautions
4-Benzofurazancarboxaldehyde is classified as an irritant and is harmful if swallowed. It can

cause skin irritation, serious eye irritation, and may cause respiratory irritation[1][3].

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed[1][4].

H315: Causes skin irritation[1][3][5].

H319: Causes serious eye irritation[1][3][4][5].

H335: May cause respiratory irritation[1][3].

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1][3].

P264: Wash hands and skin thoroughly after handling[1][4].

P270: Do not eat, drink or smoke when using this product[1][4].

P271: Use only outdoors or in a well-ventilated area[1][3].
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P280: Wear protective gloves/protective clothing/eye protection/face protection[1][3][4].

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Benzofurazancarboxaldehyde.

Personal Protective Equipment (PPE)

Flame-retardant Lab Coat Chemical-resistant Gloves
(e.g., Nitrile) Safety Goggles or Face Shield NIOSH-approved Respirator

(if ventilation is inadequate)

Handling 4-Benzofurazancarboxaldehyde
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Caption: Required PPE for handling 4-Benzofurazancarboxaldehyde.

Safe Handling and Storage Protocol
4.1. Engineering Controls:

Always handle 4-Benzofurazancarboxaldehyde in a certified chemical fume hood to

minimize inhalation exposure.

Ensure adequate ventilation in the laboratory.

An eyewash station and safety shower must be readily accessible.

4.2. Handling Procedure:

Before handling, consult the Safety Data Sheet (SDS) for this chemical.

Don the appropriate PPE as outlined in Section 3.

Weigh the required amount of the solid in the fume hood. Avoid generating dust.

If preparing a solution, slowly add the solid to the solvent to prevent splashing.
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After handling, wash hands and any exposed skin thoroughly with soap and water.

Decontaminate all work surfaces and equipment after use.

4.3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C[1] or 4°C[2].

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation[1][5].

Keep away from strong oxidizing agents, heat, sparks, and open flames[5][6].

Storage Conditions

Cool Environment
(2-8°C)

Inert Atmosphere
(Nitrogen or Argon) Tightly Closed Container Dry, Well-Ventilated Area Away from Incompatible Materials

(e.g., Strong Oxidizing Agents)

Storing 4-Benzofurazancarboxaldehyde
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Caption: Recommended storage conditions for 4-Benzofurazancarboxaldehyde.

Emergency Procedures
5.1. First Aid Measures:

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor/physician if you

feel unwell[1][3].

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention[1][5].
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical

advice/attention[1][4][5].

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a POISON CENTER or doctor/physician if you feel unwell[1][3][5].

5.2. Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including a respirator if necessary.

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.

For large spills, prevent further dust dispersion.

Do not allow the chemical to enter drains or waterways.

After cleanup, wash the spill area thoroughly.

Experimental Protocol: Synthesis of a Derivative
(Illustrative Example)
This protocol is a hypothetical example of a reaction involving 4-
Benzofurazancarboxaldehyde. Researchers should adapt it based on their specific

experimental needs and conduct a thorough risk assessment before proceeding.

Objective: To synthesize a Schiff base from 4-Benzofurazancarboxaldehyde and a primary

amine.

Materials:

4-Benzofurazancarboxaldehyde

Primary amine (e.g., aniline)
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Ethanol (solvent)

Glacial acetic acid (catalyst)

Round-bottom flask

Reflux condenser

Stirring plate and stir bar

Heating mantle

Procedure:

Reaction Setup: In a chemical fume hood, add 1 equivalent of 4-
Benzofurazancarboxaldehyde to a round-bottom flask containing a stir bar.

Solvent Addition: Add a sufficient amount of ethanol to dissolve the aldehyde with stirring.

Reagent Addition: Add 1.1 equivalents of the primary amine to the solution.

Catalyst Addition: Add a few drops of glacial acetic acid to catalyze the reaction.

Reflux: Attach the reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor the

reaction progress using an appropriate technique (e.g., TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. The product

may precipitate out of the solution. If not, reduce the solvent volume under reduced

pressure.

Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol.

Drying: Dry the product in a vacuum oven.

Start Reaction Setup in Fume Hood Dissolve Aldehyde in Ethanol Add Primary Amine Add Acetic Acid Reflux for 2-4 hours Monitor Reaction (TLC)
Incomplete

Cool to Room TemperatureComplete Isolate Product (Filtration) Dry Product End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b027963?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3203222.htm
https://www.usbio.net/biochemicals/262234/4Benzofurazancarboxaldehyde
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11229~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2020:11:57~~Benzofurazan~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/128376
https://www.fishersci.fr/store/msds?partNumber=10001474&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15383~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:27:36~~4-Fluorobenzaldehyde~~
https://www.benchchem.com/product/b027963#safe-laboratory-handling-and-storage-procedures-for-4-benzofurazancarboxaldehyde
https://www.benchchem.com/product/b027963#safe-laboratory-handling-and-storage-procedures-for-4-benzofurazancarboxaldehyde
https://www.benchchem.com/product/b027963#safe-laboratory-handling-and-storage-procedures-for-4-benzofurazancarboxaldehyde
https://www.benchchem.com/product/b027963#safe-laboratory-handling-and-storage-procedures-for-4-benzofurazancarboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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